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Compound of Interest

Compound Name: Decatromicin B

Cat. No.: B15561287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decatromicin B is a potent antibiotic belonging to the tetronic acid class of natural products.[1]

It is produced by the fermentation of Actinomadura sp. MK73-NF4.[2] This document provides a

comprehensive overview of the known biological activity and antimicrobial spectrum of

Decatromicin B, based on available scientific literature. It is intended to serve as a technical

guide for researchers and professionals involved in antibiotic discovery and development.

Chemical and Physical Properties
Property Value

Molecular Formula C45H56Cl2N2O10

Molecular Weight 855.9 g/mol

Appearance Off-white to light tan solid

Solubility
Soluble in ethanol, methanol, DMF, or DMSO;

Poor water solubility
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Decatromicin B has demonstrated significant in vitro activity, primarily against Gram-positive

bacteria.[2][3] Notably, it is effective against methicillin-resistant Staphylococcus aureus

(MRSA), a key pathogen of clinical concern.[2] Information regarding its activity against Gram-

negative bacteria is limited, with the preponderance of evidence pointing to a narrow spectrum

of activity focused on Gram-positive organisms.

Quantitative Antimicrobial Activity
The antimicrobial potency of Decatromicin B is quantified by its Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible

growth of a microorganism. The available MIC data for Decatromicin B against various

bacterial strains are summarized in the table below.

Bacterial Strain Type MIC (µg/mL)

Staphylococcus aureus Smith Gram-positive 0.39

Staphylococcus aureus 209P Gram-positive 0.39

Staphylococcus aureus 56

(MRSA)
Gram-positive 0.39

Staphylococcus aureus 85

(MRSA)
Gram-positive 0.78

Micrococcus luteus Gram-positive 0.78

Bacillus subtilis Gram-positive 0.78

Corynebacterium bovis Gram-positive 6.25

Data sourced from Cayman Chemical product information sheet.[3]

Experimental Protocols
The following sections detail standardized methodologies for determining the Minimum

Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of antimicrobial

agents like Decatromicin B. These protocols are based on guidelines from the Clinical and

Laboratory Standards Institute (CLSI).
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Minimum Inhibitory Concentration (MIC) Determination:
Broth Microdilution Method
The broth microdilution method is a standard laboratory procedure for determining the MIC of

an antimicrobial agent.
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Preparation

Assay

Results

Start

Prepare serial two-fold dilutions of Decatromicin B in Mueller-Hinton Broth (MHB) Prepare standardized bacterial inoculum (0.5 McFarland standard)

Inoculate microtiter plate wells with bacterial suspension

Incubate at 35-37°C for 16-20 hours

Visually inspect for turbidity

MIC is the lowest concentration with no visible growth

End

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).
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Minimum Bactericidal Concentration (MBC)
Determination
The MBC is the lowest concentration of an antimicrobial agent required to kill a particular

bacterium. It is determined following an MIC test.
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From MIC Assay

Sub-culturing

Results

Identify wells from MIC plate with no visible growth (MIC and higher concentrations)

Take a defined volume (e.g., 10-100 µL) from each clear well

Spread the aliquot onto antibiotic-free agar plates

Incubate plates at 35-37°C for 18-24 hours

Count the number of Colony Forming Units (CFU) on each plate

MBC is the lowest concentration that results in a ≥99.9% reduction in CFU

End

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Bactericidal Concentration (MBC).
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The precise molecular mechanism of action for Decatromicin B has not been definitively

elucidated in the available literature. This is largely due to the limited availability of the

compound for in-depth research studies. However, as a member of the tetronic acid class of

antibiotics, it is hypothesized to interfere with essential bacterial cellular processes. Many

tetronic acid antibiotics are known to disrupt the bacterial cell wall or protein synthesis.

Proposed General Mechanism of Action for Tetronic Acid Antibiotics

The following diagram illustrates a generalized potential mechanism of action for this class of

antibiotics, which may be relevant to Decatromicin B. It is important to note that this is a

hypothetical pathway and has not been experimentally confirmed for Decatromicin B.
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Caption: Hypothetical mechanism of action for a tetronic acid antibiotic.

Conclusion
Decatromicin B is a promising antibiotic with potent activity against a range of Gram-positive

bacteria, including clinically important MRSA strains. While its full spectrum of activity and

precise mechanism of action require further investigation, the available data suggest it is a

valuable candidate for further research and development in the fight against antibiotic-resistant

bacteria. The lack of detailed studies underscores the need for increased availability of this

compound to the scientific community to fully elucidate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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